Cas no 2138344-75-7 (2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro-)

• Product Name: 2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro-
• CAS No: 2138344-75-7
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 5288348
• Update Time: 2025-05-25

2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro-

• Inchi： 1S/C9H17ClO/c1-9(2,7-10)8-5-3-4-6-11-8/h8H,3-7H2,1-2H3
• InChI Key： VNMGBPKBYOVAMF-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CCl)OCCCC1

Additional information on 2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro-

Comprehensive Overview of 2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro- (CAS No. 2138344-75-7)

The compound 2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro- (CAS No. 2138344-75-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This tetrahydro-2H-pyran derivative features a 2-chloro-1,1-dimethylethyl substituent, which contributes to its distinct chemical behavior. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for sustainable and high-performance chemical solutions.

One of the key reasons behind the rising interest in 2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro- is its versatility in synthetic chemistry. The presence of the chloro and dimethylethyl groups allows for selective functionalization, making it a valuable intermediate in the synthesis of complex molecules. This aligns with current trends in green chemistry and atom economy, where efficiency and minimal waste are prioritized. As industries strive to reduce their environmental footprint, compounds like 2138344-75-7 are becoming essential tools for achieving these goals.

In the pharmaceutical sector, 2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro- has shown promise as a building block for drug discovery. Its rigid tetrahydro-2H-pyran core is structurally similar to many bioactive molecules, enabling the development of novel therapeutics. Recent studies have highlighted its potential in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in modern drug development. This has led to increased searches for "2H-Pyran derivatives in medicine" and "CAS 2138344-75-7 applications" across academic and industrial databases.

Another area where 2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro- is making waves is in material science. Its unique combination of stability and reactivity makes it suitable for designing advanced polymers and coatings. With the global push toward smart materials and nanotechnology, researchers are investigating how this compound can enhance properties like thermal resistance and mechanical strength. Queries such as "tetrahydro-2H-pyran in materials" and "chloro-dimethylethyl derivatives uses" reflect this growing curiosity.

From a regulatory standpoint, 2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro- is compliant with major international safety standards, ensuring its accessibility for research and industrial use. However, proper handling and storage protocols must be followed to maintain its integrity. This aspect is particularly relevant given the increasing focus on chemical safety and responsible sourcing, which are frequently searched topics in the context of specialty chemicals.

In conclusion, 2H-Pyran, 2-(2-chloro-1,1-dimethylethyl)tetrahydro- (CAS No. 2138344-75-7) represents a compelling example of how specialized organic compounds can address contemporary challenges in science and industry. Its applications span multiple high-growth sectors, from pharmaceuticals to advanced materials, making it a subject of ongoing research and innovation. As the demand for sustainable and efficient chemical solutions continues to rise, this compound is poised to play an increasingly vital role in shaping the future of chemistry.